Cas no 1179630-45-5 (2-(2,3-Dichlorophenyl)-4-fluoroaniline)

• Product Name: 2-(2,3-Dichlorophenyl)-4-fluoroaniline
• CAS No: 1179630-45-5
• MF: C₁₂H₈Cl₂FN
• MW: 256.103024482727
• CID: 4993269
• Update Time: 2025-05-23

2-(2,3-Dichlorophenyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)-4-fluoroaniline
• 2',3'-dichloro-5-fluoro-biphenyl-2-ylamine
• 2-(2,3-Dichlorophenyl)-4-fluoroaniline

• Inchi： 1S/C12H8Cl2FN/c13-10-3-1-2-8(12(10)14)9-6-7(15)4-5-11(9)16/h1-6H,16H2
• InChI Key： XBFKGNTXACBSLF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=CC=1N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4
• Topological Polar Surface Area: 26

Additional information on 2-(2,3-Dichlorophenyl)-4-fluoroaniline

2-(2,3-Dichlorophenyl)-4-fluoroaniline (CAS No. 1179630-45-5): A Comprehensive Overview

2-(2,3-Dichlorophenyl)-4-fluoroaniline, a compound with the CAS registry number 1179630-45-5, is an organic chemical that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of aromatic amines, characterized by its unique structure featuring a fluorine atom and dichlorophenyl substituents. The molecule's structure contributes to its distinctive chemical properties, making it a valuable component in research and development across multiple fields.

The synthesis of 2-(2,3-Dichlorophenyl)-4-fluoroaniline involves a multi-step process that typically begins with the preparation of the dichlorophenyl intermediate. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yield and purity. Recent advancements in catalytic systems and reaction conditions have significantly improved the efficiency of this process. For instance, the use of palladium catalysts in coupling reactions has been reported to enhance the selectivity and reduce side reactions during the synthesis.

One of the most notable applications of 2-(2,3-Dichlorophenyl)-4-fluoroaniline is in the field of materials science, particularly in the development of advanced polymers and coatings. The compound's ability to act as a versatile building block allows for the creation of materials with tailored properties such as improved thermal stability and mechanical strength. Recent studies have demonstrated its potential in synthesizing high-performance polyurethanes and epoxy resins, which are widely used in aerospace and automotive industries.

In pharmacology, 2-(2,3-Dichlorophenyl)-4-fluoroaniline has been investigated for its potential as a lead compound in drug discovery. Its structure provides a platform for exploring novel bioactive molecules with specific therapeutic targets. For example, researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities in preclinical models. These findings underscore its importance as a starting material for developing innovative pharmaceutical agents.

The environmental impact of 2-(2,3-Dichlorophenyl)-4-fluoroaniline has also been a topic of interest among scientists. Studies on its biodegradation pathways have revealed that under specific environmental conditions, the compound can undergo microbial transformation into less harmful products. This knowledge is crucial for assessing its ecological risk and developing strategies for safe disposal or recycling.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(2,3-Dichlorophenyl)-4-fluoroaniline's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. These computational tools are increasingly being integrated with experimental techniques to accelerate research progress.

In conclusion, 2-(2,3-Dichlorophenyl)-4-fluoroaniline (CAS No. 1179630-45-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable resource for scientific exploration and industrial innovation. As research continues to uncover new aspects of its behavior and utility, this compound is poised to play an even more significant role in shaping future advancements in chemistry and related fields.